Cas no 522604-00-8 (3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide)

• Product Name: 3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide
• CAS No: 522604-00-8
• MF: C₂₃H₁₆BrN₃O₄
• MW: 478.29484462738
• CID: 5446737
• PubChem ID: 6114679
• Update Time: 2025-06-08

3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-[2-[(4-bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)prop-2-enamide
• 3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(4-nitrophenyl)prop-2-enamide
• 522604-00-8
• EN300-1210293
• AKOS001020542
• Z56843505
• 3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide

• Inchi： 1S/C23H16BrN3O4/c24-19-7-5-16(6-8-19)15-31-22-4-2-1-3-17(22)13-18(14-25)23(28)26-20-9-11-21(12-10-20)27(29)30/h1-13H,15H2,(H,26,28)
• InChI Key： AYZIJYRQRBPIRS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)C(C#N)=CC1=CC=CC=C1OCC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 477.03242g/mol
• Monoisotopic Mass: 477.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.524±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 700.7±60.0 °C(Predicted)
• pka: 9.79±0.70(Predicted)

Additional information on 3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide

3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide (CAS No. 522604-00-8): A Comprehensive Overview

3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide (CAS No. 522604-00-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of diseases involving inflammation and cancer. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide is notable for its intricate arrangement of functional groups. The presence of a bromophenyl moiety, a cyano group, and a nitrophenyl substituent imparts distinct chemical and biological properties to the molecule. The bromophenyl group is known for its ability to participate in various chemical reactions, making it a valuable component in the synthesis of complex organic molecules. The cyano group, on the other hand, is a versatile functional group that can undergo various transformations, such as hydrolysis to form carboxylic acids or reduction to form primary amines. The nitrophenyl substituent adds further complexity to the molecule, contributing to its electronic and steric properties.

The synthesis of 3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide typically involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. One common approach involves the coupling of 4-bromobenzyl alcohol with 2-hydroxybenzaldehyde to form the corresponding benzyl ether. Subsequent reactions include the formation of the cyano group through a nitrile substitution reaction and the introduction of the nitrophenyl substituent via an amide coupling reaction. Each step in the synthesis must be optimized to achieve the desired product with minimal side reactions and impurities.

In terms of biological activity, 3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies have explored its anticancer properties, particularly in inhibiting tumor cell proliferation and inducing apoptosis in cancer cells. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases and certain types of cancer.

Recent advancements in computational chemistry have also contributed to our understanding of 3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide. Molecular modeling studies have provided insights into the conformational flexibility and binding interactions of this compound with target proteins. These computational tools have helped identify key structural features that contribute to its biological activity, guiding further optimization efforts in drug design.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide. While preclinical data are promising, rigorous clinical testing is necessary to determine its potential as a therapeutic agent. Early-phase clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound in human subjects. Preliminary results from these trials are expected to provide valuable information on dosing regimens and potential side effects.

In conclusion, 3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(4-nitrophenyl)-2-propenamide (CAS No. 522604-00-8) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an intriguing subject for ongoing studies aimed at elucidating its full therapeutic potential. As research continues to advance, this compound may offer new avenues for treating inflammatory diseases and cancer, contributing to improved patient outcomes and quality of life.